Cas no 6666-79-1 (2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester)

2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester structure
6666-79-1 structure
Product Name:2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester
CAS No:6666-79-1
MF:C9H13NO2
MW:167.205022573471
CID:529593
PubChem ID:5355763
Update Time:2025-04-19

2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester
    • methyl (E)-2-cyano-3-methylhex-2-enoate
    • DTXSID40418024
    • 6666-79-1
    • NSC44912
    • NSC-44912
    • Inchi: 1S/C9H13NO2/c1-4-5-7(2)8(6-10)9(11)12-3/h4-5H2,1-3H3/b8-7+
    • InChI Key: QDWMXVNLLIHVKD-BQYQJAHWSA-N
    • SMILES: O(C)C(/C(/C#N)=C(\C)/CCC)=O

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1
  • Boiling Point: 256.3°Cat760mmHg
  • Flash Point: 113.8°C
  • Refractive Index: 1.452
  • PSA: 50.09
  • LogP: 1.79958
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